6-Bromo-1,1-dimethyl-4-p-tolyl-1,2-dihydronaphthalene

• Molecular Formula: C19H19Br
• Molecular Weight: 327.3 g/mol
• IUPAC Name: 6-bromo-1,1-dimethyl-4-(4-methylphenyl)-2H-naphthalene
• InChI: InChI=1S/C19H19Br/c1-13-4-6-14(7-5-13)16-10-11-19(2,3)18-9-8-15(20)12-17(16)18/h4-10,12H,11H2,1-3H3
• InChI Key: SGMCABHXEPSQOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CCC(C3=C2C=C(C=C3)Br)(C)C

Description

6-Bromo-1,1-dimethyl-4-p-tolyl-1,2-dihydronaphthalene is a useful research compound. Its molecular formula is C19H19Br and its molecular weight is 327.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of Mg metal (650 mg, 27 mmol) in THF (20 mL) was added 4-bromotoluene (5.3 g, 31 mmol) in THF (40 mL). The mixture was stirred for 2 hours at ambient temperature and heated to 70° C. for 30 minutes. After cooling to ambient temperature, 3,4-dihydro-4,4-dimethyl-7-bromo-1(2H)-naphthalenone (Compound A) (2.1 g, 8 mmol), in THF (5 mL) was added and heated to 70° C. for 24 hours. The mixture was cooled to ambient temperature and the reaction was quenched by addition of H2O. The mixture was diluted with ether:ethylacetate (1:1, 100 mL) and washed with saturated NH4Cl (15 mL), water (10 mL) and brine (10 mL). The organic layer was dried with MgSO4. Solvent was removed under reduced pressure to afford the crude product as an off. The product was dissolved in THF (20 mL). To this solution p-toleune sulfonic acid (pTSA) (35 mg) was added and the mixture was refluxed for 16 hours. The mixture was cooled to ambient temperature, diluted with ethylacetate (160 mL), washed with 10% NaHCO3 (20 mL), brine (20 mL), dried with MgSO4 and the solvent wasremoved by evaporation. Purification by chromatography on silica gel gave the title compound as a white solid.

Synthesis routes and methods II

Procedure details

A flask equipped with a Dean-Stark trap was charged with 3.4 g of (9.85 mmol) of 1,2,3,4-tetrahydro-1-hydroxy-1-(4-methylphenyl)-4,4-dimethyl-7-bromonaphthalene (Compound C) and 40 ml of benzene. A catalytic amount of p-toluenesulfonic acid monohydrate was added and the resulting solution heated to reflux for 2 hours. Upon cooling to room temperature, Et2O was added and the solution washed with H2O, saturated aqueous NaHCO3, and saturated aqueous NaCl then dried over MgSO4. Removal of the solvents under reduced pressure, and column chromatography (100% hexane/silica gel) afforded the title compound as a colorless solid. 1H NMR (CDCl3): δ 7.32 (1H, dd, J=2.1, 8.2 Hz), 7.21 (5H, m), 7.15 (1H, d, J=2.1 Hz), 5.98 (1H, t, J=4.7 Hz), 2.40 (3H, s), 2.32 (2H, d, J=4.7 Hz), 1.30 (6H, s).